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Compound of Interest

Compound Name: TWEAK-Fn14-IN-1

Cat. No.: B1673731 Get Quote

This document provides crucial safety and logistical information for the proper handling and

disposal of TWEAK-Fn14-IN-1, a specific inhibitor of the TWEAK-Fn14 signaling pathway. The

following procedures are designed for researchers, scientists, and drug development

professionals to ensure a safe laboratory environment.

Chemical and Safety Data
While a comprehensive Safety Data Sheet (SDS) for TWEAK-Fn14-IN-1 is not readily

available, the following information has been compiled from vendor and safety databases. This

data should be used to inform handling and disposal procedures in consultation with your

institution's Environmental Health and Safety (EHS) department.
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Property Value Source

Chemical Name
TWEAK-Fn14-IN-1 (also

known as L524-0366)

MedChemExpress,

Calbiochem

CAS Number 951612-19-4
MedChemExpress,

Calbiochem

Molecular Formula C₁₃H₁₃ClN₄OS
MedChemExpress,

Calbiochem

Molecular Weight 308.79 g/mol
MedChemExpress,

Calbiochem

Appearance White powder Calbiochem

Solubility Soluble in DMSO (25 mg/mL)
MedChemExpress,

Calbiochem

Storage Class 11 - Combustible Solids Calbiochem

Water Hazard Class (WGK)
3 - Severely hazardous to

water

Calbiochem, Verwaltungsportal

Hessen[1]

Proper Disposal Protocol
Disposal of TWEAK-Fn14-IN-1 must be carried out in accordance with local, state, and federal

regulations. The following is a general procedural guide. Always consult with your institution's

EHS office for specific protocols.

Step 1: Personal Protective Equipment (PPE) Before handling the compound, ensure you are

wearing appropriate PPE.[2] This includes:

Flame-resistant lab coat[2]

ANSI-approved safety glasses or chemical splash goggles[2]

Nitrile gloves (double-gloving is recommended)[2]

Full-length pants and closed-toe shoes[2]
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Step 2: Waste Segregation and Collection

Solid Waste: Collect any unused or expired TWEAK-Fn14-IN-1 powder in its original

container or a clearly labeled, sealed container. This is to be disposed of as hazardous

chemical waste.[3]

Contaminated Materials: Any materials contaminated with TWEAK-Fn14-IN-1, such as

pipette tips, tubes, and gloves, should be collected in a dedicated, sealed hazardous waste

bag or container.

Liquid Waste: Solutions of TWEAK-Fn14-IN-1 (e.g., dissolved in DMSO) should be collected

in a designated, sealed, and properly labeled hazardous liquid waste container. Do not mix

with other waste streams unless approved by your EHS office.

Step 3: Labeling and Storage of Waste

Clearly label all waste containers with "Hazardous Waste," the full chemical name "TWEAK-
Fn14-IN-1," the solvent (if applicable, e.g., DMSO), and the approximate concentration and

volume.

Store the waste containers in a designated, secure area away from incompatible materials,

particularly oxidizing agents and strong acids.[4] The storage area should be cool and dry.[3]

Step 4: Scheduling Waste Pickup

Contact your institution's EHS office to schedule a pickup for the hazardous waste. Do not

attempt to dispose of this chemical down the drain or in regular trash.

Spill and Emergency Procedures
Spill: In case of a spill, alert personnel in the immediate area and restrict access.[3] Eliminate

all sources of ignition.[3] For a small spill of the powder, carefully sweep it up with non-

sparking tools and place it in a sealed container for disposal as hazardous waste.[3] For a

liquid spill, absorb with an inert material and place in a sealed container. Increase ventilation

to the outside if possible.[3]
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Fire: TWEAK-Fn14-IN-1 is a combustible solid. In case of a fire, use a dry chemical, foam, or

carbon dioxide extinguisher. Do not use water on fires involving metallic flammable solids, as

this could generate flammable hydrogen gas.[3]
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Caption: A workflow for the proper disposal of TWEAK-Fn14-IN-1.
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Understanding the TWEAK-Fn14 Signaling Pathway
To provide value beyond the product itself, this section details the biological context in which

TWEAK-Fn14-IN-1 operates. The TWEAK-Fn14 axis is a key regulator of cellular activities

such as proliferation, migration, inflammation, and apoptosis.[5]

The ligand, TNF-like weak inducer of apoptosis (TWEAK), is a multifunctional cytokine.[5] Its

receptor, fibroblast growth factor-inducible 14 (Fn14), is a highly inducible cell-surface receptor.

[5] In healthy tissues, Fn14 expression is typically low, but it is significantly upregulated in

response to tissue injury and in various disease states, including cancer and chronic

inflammation.[6]

Binding of the trimeric TWEAK ligand to Fn14 induces receptor trimerization.[5] This

conformational change leads to the recruitment of TNF receptor-associated factors (TRAFs) to

the cytoplasmic tail of Fn14.[7] The recruitment of TRAFs initiates several downstream

signaling cascades, most notably the canonical and non-canonical nuclear factor-κB (NF-κB)

pathways.[5][7] Activation of these pathways leads to changes in gene expression that drive

various cellular responses.[7] TWEAK-Fn14-IN-1 acts by inhibiting the interaction between

TWEAK and Fn14, thereby blocking the initiation of these downstream signaling events.
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Caption: The TWEAK-Fn14 signaling pathway and the inhibitory action of TWEAK-Fn14-IN-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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